molecular formula C13H16N2 B8548984 8-Methyl-1,6,7,8,9,10-hexahydroazepino [4,5-g]indole CAS No. 488838-76-2

8-Methyl-1,6,7,8,9,10-hexahydroazepino [4,5-g]indole

Cat. No.: B8548984
CAS No.: 488838-76-2
M. Wt: 200.28 g/mol
InChI Key: MRCVRBFNWUGKNW-UHFFFAOYSA-N
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Description

8-Methyl-1,6,7,8,9,10-hexahydroazepino [4,5-g]indole is a useful research compound. Its molecular formula is C13H16N2 and its molecular weight is 200.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

488838-76-2

Molecular Formula

C13H16N2

Molecular Weight

200.28 g/mol

IUPAC Name

8-methyl-6,7,9,10-tetrahydro-1H-pyrrolo[3,2-i][3]benzazepine

InChI

InChI=1S/C13H16N2/c1-15-8-5-10-2-3-11-4-7-14-13(11)12(10)6-9-15/h2-4,7,14H,5-6,8-9H2,1H3

InChI Key

MRCVRBFNWUGKNW-UHFFFAOYSA-N

Canonical SMILES

CN1CCC2=C(CC1)C3=C(C=C2)C=CN3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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COC(=O)N1CCc2ccc3cc[nH]c3c2CC1
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Synthesis routes and methods II

Procedure details

Under N2, a flame-dried, 50-mL, two-necked flask was charged with LiAlH4 (0.10 g, equivalent by weight) and THF (3.0 mL) and cooled to 0° C. A solution of methyl 6,7,9,10-tetrahydroazepino[4,5-g]indole-8(1H)-carboxylate (0.105 g, 0.43 mmol) in THF (2.0 mL) was then added and the mixture was stirred at room temperature for 16 hours. Water (0.1 mL) was added slowly, followed by 15% NaOH (0.1 mL) and then water (0.3 mL). The mixture was stirred for 30 min, celite was added and the mixture was filtered through celite and the filtrate concentrated to give 84 mg (98%) of crude product. Crystallization from EtOAc/hexane affords 27 mg of the title product as a beige solid: mp 150–153° C.; 1H NMR (400 MHz, CDCl3) δ 8.09 (br, 1 H), 7.39 (d, J=8 Hz, 1 H), 7.17 (t, J=3 Hz, 1 H), 6.91 (d, J=8 Hz, 6.53 (dd, J=2, 3 Hz, 1 H), 3.10–3.05 (m, 4 H), 2.67–2.62 (m, 4 H), 2.40 (s, 3 H); 13C NMR (100 MHz, CDCl3) δ 135.5, 135.0, 126.5, 123.8, 123.8, 123.6, 121.9, 118.0, 103.1, 57.7, 56.8, 47.6, 36.2, 29.3; HRMS (FAB) calcd for C13H16N2+H 201.1392. found 201.1390.
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0.1 g
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3 mL
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methyl 6,7,9,10-tetrahydroazepino[4,5-g]indole-8(1H)-carboxylate
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0.105 g
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2 mL
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0.1 mL
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0.3 mL
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